Cas no 2445-83-2 (7-Methylcoumarin)

7-Methylcoumarin structure
7-Methylcoumarin structure
Product Name:7-Methylcoumarin
CAS No:2445-83-2
MF:C10H8O2
MW:160.169322967529
MDL:MFCD00006880
CID:259454
PubChem ID:17131
Update Time:2025-04-19

7-Methylcoumarin Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran-2-one,7-methyl-
    • 7-Methylcoumarin
    • 7-Methyl-2H-chromen-2-one
    • 7-methylchromen-2-one
    • METHYLCOUMARIN, 7-(RG)
    • 2H-1-Benzopyran-2-one,7-methyl
    • 7-Methyl-2H-1-benzopyran-2-one
    • 7-methyl-chromen-2-one
    • 7-methyl-coumarin
    • 7-Methyl-cumarin
    • COUMARIN,7-METHYL
    • EINECS 219-499-3
    • 7-Methylcumarin
    • NSC 19511
    • 2H-1-Benzopyran-2-one, 7-methyl-
    • COUMARIN, 7-METHYL-
    • 7-Methyl coumarin
    • NSC19511
    • YCN83T03QU
    • DLHXRDUXNVEIEY-UHFFFAOYSA-N
    • 7-methyl-coumari
    • methylcoumarin,7-
    • 7 - Methylcoumarin
    • CHEM
    • SCHEMBL76393
    • M1236
    • SY051344
    • CHEMBL346541
    • 5-17-10-00169 (Beilstein Handbook Reference)
    • NS00027665
    • EN300-98011
    • P50004
    • AML0010
    • 7-Methyl-2H-chromen-2-one #
    • CHEBI:166605
    • 7-Methylcoumarin, analytical standard
    • FT-0634288
    • 7-Methylcoumarin, >=98%
    • NSC-19511
    • UNII-YCN83T03QU
    • NCI60_001631
    • Q27294453
    • AKOS015842507
    • 4-[(3-Methyl-2-furoyl)amino]benzoicacid
    • DTXSID0062424
    • TS-02124
    • CS-0032411
    • HY-N5092
    • PD158960
    • 7-Methylcoumarin 100 microg/mL in Acetonitrile
    • BRN 0122625
    • 2445-83-2
    • MFCD00006880
    • DTXCID4037083
    • DB-046453
    • MDL： MFCD00006880
    • Inchi： 1S/C10H8O2/c1-7-2-3-8-4-5-10(11)12-9(8)6-7/h2-6H,1H3
    • InChI Key： DLHXRDUXNVEIEY-UHFFFAOYSA-N
    • SMILES： O1C(C=CC2C=CC(C)=CC1=2)=O
    • BRN： 0122625

Computed Properties

  • Exact Mass: 160.05200
  • Monoisotopic Mass: 160.052
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.8
  • Topological Polar Surface Area: 26.3

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.200±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 128-130 °C (lit.)
  • Boiling Point: 171-172 °C/11 mmHg(lit.)
  • Flash Point: 125.9±19.5 ºC,
  • Refractive Index: 1.5300 (estimate)
  • Solubility: Slightly soluble (1.4 g/l) (25 º C),
  • PSA: 30.21000
  • LogP: 2.10140
  • Solubility: Not determined

7-Methylcoumarin Security Information

  • Prompt：warning
  • Hazard Statement： H303-H316
  • Warning Statement： P312-P332+P313
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：2
  • Hazard Category Code： 23/24/25
  • Safety Instruction： S1; S13; S45
  • RTECS：GN7792100
  • Risk Phrases：R23/24/25

7-Methylcoumarin Customs Data

  • HS CODE：2932209090
  • Customs Data：

    China Customs Code:

    2932209090

    Overview:

    2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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7-Methylcoumarin Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:2445-83-2)7-Methylcoumarin
Order Number:A1202092
Stock Status:in Stock
Quantity:25g/100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:46
Price ($):414.0/326.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:2445-83-2)7-Methylcoumarin
Order Number:LE11663
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:05
Price ($):discuss personally
Email:18501500038@163.com

7-Methylcoumarin Related Literature

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2445-83-2 (7-Methylcoumarin) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:2445-83-2)7-Methylcoumarin
A1202092
Purity:99%/99%
Quantity:25g/100g
Price ($):414.0/326.0
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:2445-83-2)7-Methylcoumarin
LE11663
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email